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Compound of Interest

Compound Name: Yatein
CAS No.: 61091-56-3
Cat. No.: B1197467
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Abstract & Introduction

Yatein (CAS: 40456-50-6) is a bioactive lignan primarily isolated from Calocedrus formosana
and Juniperus communis. It exhibits potent antitumor activity by destabilizing microtubules,
leading to G2/M cell cycle arrest and subsequent apoptosis.[1] Despite its therapeutic potential,
Yatein is highly hydrophobic. Improper solubilization often results in "silent precipitation"—
where micro-crystals form in the cell culture medium, reducing bioavailability and causing
inconsistent IC50 data.

This guide provides a standardized, error-proof protocol for preparing Yatein, moving from
lyophilized powder to stable stock solutions, and finally to biologically active cell culture
treatments.

Physicochemical Profile

Understanding the physical limitations of Yatein is critical for experimental design.
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Property Data Notes
Chemical Name (-)-Yatein Lignan class
CAS Number 40456-50-6
Molecular Formula C22H2407
Molecular Weight 400.42 g/mol Useful for Molarity calculations
Physical State White to off-white powder
Solubility (DMSO) = 20 mg/mL (~50 mM) Recommended Solvent
N Secondary choice; higher
Solubility (Ethanol) Soluble (approx. 10-20 mg/mL) -
volatility
- Do NOT use for stock
Solubility (Water) Insoluble ]
preparation
Storage (Powder) -20°C Protect from light and moisture
Storage (Solution) -20°C or -80°C Stable for ~1 month in aliquots

Critical Handling Guidelines (Expertise &

Experience)
The "Solvent Shock" Phenomenon

Yatein is lipophilic. When a concentrated DMSO stock is added directly to a large volume of
aqueous cell culture medium, the rapid change in polarity can force the compound out of
solution before it disperses.

e Wrong Way: Squirt 1 pL of stock directly into a 10 cm dish of cells.

» Right Way: Perform an intermediate dilution in medium or PBS, vortex immediately, and then
apply to cells (see Protocol 2).

DMSO Tolerance
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Most mammalian cell lines tolerate up to 0.5% (v/v) DMSO, but sensitive lines (e.g., primary
neurons, stem cells) may show stress markers above 0.1%.

e Target: Maintain final DMSO concentration < 0.1% whenever possible.

e Control: Always run a "Vehicle Control" (DMSO only) matched to the highest concentration
used.

Protocol 1: Preparation of 10 mM Stock Solution

Target: Create a stable master stock for long-term storage.

Materials:

Yatein powder (e.g., 5 mg vial)

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture Tested)

Vortex mixer

Amber glass vials or foil-wrapped cryovials
Procedure:

o Centrifuge: Briefly spin the vial of Yatein powder (e.g., 5,000 x g for 10 sec) to ensure all
powder is at the bottom.

e Calculate Volume: Use the formula

o Example: To make a 10 mM stock from 5 mg of Yatein:
e Solubilize: Add 1.248 mL of anhydrous DMSO to the vial.
e Mix: Vortex vigorously for 30 seconds. Ensure no visible particulates remain.

» Aliquot: Dispense into small aliquots (e.g., 50 uL) to avoid freeze-thaw cycles.
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o Store: Label as "Yatein 10 mM in DMSQO" and store at -20°C (desiccated).

Protocol 2: Preparation for Cell Culture (In Vitro)

Target: Treat cells with 10 uM Yatein (Final DMSO = 0.1%).

Workflow Diagram:

1. Dilute 1:100
10 mM Stock (e.g., 10 pL Stock + 990 pL Media) > Intermediate Dilution
(100% DMSO) (100 pM in Media)

2. Add 10 pL to Cells

Final Well Conc.
(10 pm)

Click to download full resolution via product page
Caption: Serial dilution strategy to prevent Yatein precipitation during media addition.

Step-by-Step:

e Thaw: Remove a 10 mM stock aliquot from -20°C. Thaw at room temperature (protect from

light).
 Intermediate Dilution (100x Working Conc):
o Prepare a 100 uM intermediate solution.
o Mix 10 pL of 10 mM Stock + 990 uL of pre-warmed Culture Media.
o Note: This solution contains 1% DMSO. Vortex immediately.
e Final Treatment:
o Add the intermediate solution to your cell wells at a 1:10 ratio.

o Example: Add 100 pL of Intermediate Solution to 900 pL of media already in the well.
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o Result: Final Yatein conc = 10 pM; Final DMSO conc = 0.1%.

Biological Mechanism & Context

Yatein's utility in research stems from its specific interaction with the microtubule cytoskeleton.

Mechanism of Action: Yatein binds to the colchicine-binding site of tubulin, inhibiting
polymerization. This disrupts the formation of the mitotic spindle, triggering the Spindle
Assembly Checkpoint (SAC).

Yatein Treatment

Binds Tubulin
(Colchicine Site)

i

Inhibits Microtubule
Polymerization

G2/M Cell Cycle Arrest

Prolonged Arrest

Apoptosis

(Caspase Activation)

Click to download full resolution via product page

Caption: Pathway of Yatein-induced cytotoxicity in cancer cells.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Precipitation in Media

"Shock" dilution; Stock too

cold.

Use the "Intermediate Dilution"
step (Protocol 2). Ensure

media is warm.

Inconsistent IC50

Evaporation of DMSO in stock.

Use single-use aliquots.
DMSO is hygroscopic; keep
tightly sealed.

Unexpected Toxicity

DMSO concentration > 0.5%.

Lower final DMSO to < 0.1%

using serial dilutions.

Yellowing of Stock

Oxidation/Light damage.

Discard. Store future stocks in

amber vials at -20°C.

References

e PubChem. (n.d.). Yatein Compound Summary (CID 442835).[2] National Library of
Medicine. Retrieved from [Link]

e Lee, Y. C,, etal. (2019). Molecular Mechanisms Underlying Yatein-Induced Cell-Cycle Arrest

and Microtubule Destabilization in Human Lung Adenocarcinoma Cells. Cancers, 11(9),

1384. Retrieved from [Link]

o Bhardwaj, A., et al. (2015). Antiproliferative activity of yatein isolated from Austrocedrus

chilensis against murine myeloma cells. Pharmaceutical Biology, 53(9). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Note: Optimized Solubilization and Cell
Culture Protocol for Yatein]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197467/docs#application-note-optimized-
solubilization-and-cell-culture-protocol-for-yatein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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